Cas no 494767-47-4 (1-Piperazinecarboxylic acid,4-[[4-[(5-cyano-2-thiazolyl)amino]-1H-pyrrolo[3,2-c]pyridin-1-yl]acetyl]-,1,1-dimethylethyl ester)

• Product name: 1-Piperazinecarboxylic acid,4-[[4-[(5-cyano-2-thiazolyl)amino]-1H-pyrrolo[3,2-c]pyridin-1-yl]acetyl]-,1,1-dimethylethyl ester
• CAS No: 494767-47-4
• MF: C₂₂H₂₅N₇O₃S
• MW: 467.54400229454
• CID: 1521982

1-Piperazinecarboxylic acid,4-[[4-[(5-cyano-2-thiazolyl)amino]-1H-pyrrolo[3,2-c]pyridin-1-yl]acetyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid,4-[[4-[(5-cyano-2-thiazolyl)amino]-1H-pyrrolo[3,2-c]pyridin-1-yl]acetyl]-,1,1-dimethylethyl ester
• 1-Piperazinecarboxylic acid, 4-[2-[4-[(5-cyano-2-thiazolyl)amino]-1H-pyrrolo[3,2-c]pyridin-1-yl]acetyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C22H25N7O3S/c1-22(2,3)32-21(31)28-10-8-27(9-11-28)18(30)14-29-7-5-16-17(29)4-6-24-19(16)26-20-25-13-15(12-23)33-20/h4-7,13H,8-11,14H2,1-3H3,(H,24,25,26)
• InChI Key： IWBJPOFLWNSPEA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(CN2C3C=CN=C(NC4=NC=C(C#N)S4)C=3C=C2)=O)CC1

Computed Properties

• Exact Mass: 467.17425

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 716.9±70.0 °C(Predicted)
• PSA: 116.38
• pka: 8.83±0.50(Predicted)